3-(2-Chlorophenyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H8ClFN4S
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-6-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H8ClFN4S/c16-12-7-2-1-6-11(12)13-18-19-15-21(13)20-14(22-15)9-4-3-5-10(17)8-9/h1-8H
• InChI Key: QTHOMPLTMPUMBE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)F)Cl

Description

3-(2-Chlorophenyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a compound that belongs to the class of heterocyclic compounds. This compound has gained significant attention due to its potential applications in scientific research.

Scientific Research Applications

3-(2-Chlorophenyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in scientific research. This compound has been found to exhibit antibacterial, antifungal, and anticancer properties. It has also been shown to inhibit the growth of certain types of tumors. Furthermore, this compound has been used in drug discovery research as a lead compound for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-(2-Chlorophenyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that this compound exerts its effects by interacting with specific proteins and enzymes in the body. This interaction leads to the inhibition of certain cellular processes, which ultimately results in the observed biological effects.
Biochemical and Physiological Effects:
3-(2-Chlorophenyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to exhibit a range of biochemical and physiological effects. This compound has been found to inhibit the growth of certain types of bacteria and fungi. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, this compound has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-Chlorophenyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent biological activity. This compound has been shown to exhibit strong antibacterial, antifungal, and anticancer properties, which make it a valuable tool for researchers. However, one of the limitations of using this compound is its potential toxicity. Like many other bioactive compounds, 3-(2-Chlorophenyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole may have adverse effects on cells and tissues at high concentrations.

Future Directions

There are several future directions for research on 3-(2-Chlorophenyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the development of new drugs based on this compound. Researchers are currently exploring the potential of this compound as a lead compound for the development of new antibiotics and anticancer agents. Another area of interest is the elucidation of the mechanism of action of this compound. Further research is needed to fully understand how this compound interacts with specific proteins and enzymes in the body. Finally, researchers are also interested in exploring the potential of this compound in other areas of scientific research, such as neuroscience and immunology.

Synthesis Methods

The synthesis of 3-(2-Chlorophenyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through a variety of methods. One of the most common methods is the reaction of 2-chlorobenzaldehyde, 3-fluoroaniline, and 4-amino-5-mercapto-1,2,4-triazole in the presence of a catalyst. This reaction results in the formation of 3-(2-Chlorophenyl)-6-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole.